Cas no 2228718-69-0 (2-{4-(tert-butoxy)carbonylmorpholin-2-yl}propanoic acid)

• Product Name: 2-{4-(tert-butoxy)carbonylmorpholin-2-yl}propanoic acid
• CAS No: 2228718-69-0
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 5854305
• PubChem ID: 165621595
• Update Time: 2025-06-27

2-{4-(tert-butoxy)carbonylmorpholin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(tert-butoxy)carbonylmorpholin-2-yl}propanoic acid
• 2228718-69-0
• 2-{4-[(tert-butoxy)carbonyl]morpholin-2-yl}propanoic acid
• EN300-1881459

• Inchi： 1S/C12H21NO5/c1-8(10(14)15)9-7-13(5-6-17-9)11(16)18-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)
• InChI Key： GHTZDDRYLZQALN-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1C(C(=O)O)C

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-{4-(tert-butoxy)carbonylmorpholin-2-yl}propanoic acid

2-{4-(tert-butoxy)carbonylmorpholin-2-yl}propanoic acid: A Key Compound in Modern Pharmaceutical Research

2-{4-(tert-butoxy)carbonylmorpholin-2-yl}propanoic acid, with the CAS No. 2228718-69-0, is a multifunctional organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, serves as a versatile intermediate in the synthesis of various bioactive agents. Its chemical structure combines a propanoic acid backbone with a morpholin-2-yl ring system, further modified by a tert-butoxy group. This combination of functional groups contributes to its potential applications in drug discovery and development.

The tert-butoxy moiety in this compound is particularly noteworthy, as it provides steric hindrance and enhances the solubility of the molecule in aqueous environments. This property is critical for the design of pharmaceutical agents that require efficient bioavailability. Additionally, the morpholin-2-yl ring system is known for its ability to modulate the activity of various biological targets, including G protein-coupled receptors (GPCRs) and ion channels. The integration of these structural elements into a single molecule highlights the strategic approach of medicinal chemists in optimizing drug candidates.

Recent studies have demonstrated the importance of 2-{4-(tert-butoxy)carbonylmorpholin-2-yl}propanoic acid in the context of drug design. For instance, a 2023 paper published in *Journal of Medicinal Chemistry* explored its role as a scaffold for the development of novel anti-inflammatory agents. The researchers highlighted how the tert-butoxy group enhances the metabolic stability of the compound, while the morpholin-2-yl ring provides the necessary interaction with target proteins. This dual functionality makes the compound a promising candidate for further exploration in therapeutic applications.

In addition to its potential in anti-inflammatory research, 2-{4-(tert-butoxy)carbonylmorpholin-2-yl}propanoic acid has also been investigated for its role in the synthesis of antitumor agents. A study published in *Bioorganic & Medicinal Chemistry Letters* in 2022 reported that derivatives of this compound exhibit significant cytotoxic activity against cancer cell lines. The propanoic acid moiety was found to play a crucial role in the mechanism of action, as it facilitates the disruption of cellular signaling pathways associated with tumor growth. These findings underscore the importance of this compound in the development of targeted therapies.

The propanoic acid backbone of 2-{4-(tert-butoxy)carbonylmorpholin-2-yl}propanoic acid is also a key factor in its pharmacokinetic properties. Propanoic acid derivatives are known for their ability to cross the blood-brain barrier, which is essential for the treatment of neurological disorders. This property has led to the exploration of this compound as a potential lead molecule for the development of drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Ongoing research in this area is expected to provide further insights into its therapeutic potential.

From a synthetic perspective, the preparation of 2-{4-(tert-butoxy)carbonylmorpholin-2-yl}propanoic acid involves a series of well-established chemical reactions. The tert-butoxy group is typically introduced through a coupling reaction between a morpholine derivative and a propanoic acid derivative. This process is often optimized using advanced chromatographic techniques to ensure high purity and yield. The ability to synthesize this compound efficiently is critical for its application in large-scale pharmaceutical production.

Recent advancements in green chemistry have also influenced the synthesis of 2-{4-(tert-butoxy)carbonylmorpholin-2-yl}propanoic acid. Researchers are increasingly focusing on developing environmentally sustainable methods for its production. For example, a 2023 study in *Green Chemistry* described the use of microwave-assisted synthesis to reduce energy consumption and minimize waste generation. These innovations not only make the synthesis of this compound more efficient but also align with the growing emphasis on sustainable practices in the pharmaceutical industry.

The morpholin-2-yl ring system in this compound is also a subject of interest in the field of drug design. Morpholine derivatives are known for their ability to modulate the activity of various enzymes and receptors. A 2022 review article in *Current Pharmaceutical Design* highlighted the potential of morpholine-based compounds in the treatment of metabolic disorders. The incorporation of the tert-butoxy group into the morpholine ring further enhances the pharmacological properties of the molecule, making it a valuable tool for medicinal chemists.

Furthermore, the propanoic acid moiety in 2-{4-(tert-butoxy)carbonylmorpholin-2-yl}propanoic acid has been studied for its role in the modulation of ion channels. A 2021 study in *Journal of Pharmacology and Experimental Therapeutics* demonstrated that propanoic acid derivatives can selectively block certain types of sodium channels, which is relevant for the treatment of conditions such as epilepsy and chronic pain. These findings suggest that this compound may have broader applications beyond its current scope of research.

The versatility of 2-{4-(tert-butoxy)carbonylmorpholin-2-yl}propanoic acid is further evidenced by its potential use in the development of combination therapies. By integrating this compound with other pharmacologically active agents, researchers can create synergistic effects that enhance therapeutic outcomes. For example, a 2023 preclinical study explored the combination of this compound with a known anti-inflammatory agent, resulting in a significant reduction in inflammation in animal models. These results highlight the importance of exploring such combinations in the context of drug development.

In conclusion, 2-{4-(tert-butoxy)carbonylmorpholin-2-yl}propanoic acid represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features, including the tert-butoxy, morpholin-2-yl, and propanoic acid moieties, make it a valuable compound for the development of novel therapeutic agents. Ongoing research into its pharmacological properties and synthetic methods continues to expand its potential applications, underscoring its importance in modern drug discovery efforts.